Cas no 1314714-39-0 (1-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314714-39-0
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 5917318
• PubChem ID: 83744839
• Update Time: 2025-05-20

1-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid
• 1314714-39-0
• EN300-1913195

• Inchi： 1S/C10H8BrClO2/c11-8-5-6(12)1-2-7(8)10(3-4-10)9(13)14/h1-2,5H,3-4H2,(H,13,14)
• InChI Key： PGFGOULSRKVZAJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(C(=O)O)CC1)Cl

Computed Properties

• Exact Mass: 273.93962g/mol
• Monoisotopic Mass: 273.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid

1-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314714-39-0): An Overview

1-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314714-39-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 1-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid is C₉H₈BrClO₂, and its molecular weight is approximately 255.51 g/mol. The compound features a cyclopropane ring substituted with a 2-bromo-4-chlorophenyl group and a carboxylic acid functional group. This unique combination of functional groups imparts specific chemical and physical properties that make it an attractive candidate for various research and industrial applications.

In recent years, 1-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid has been the subject of numerous studies aimed at elucidating its potential biological activities and mechanisms of action. One notable area of research has been its role as a building block in the synthesis of more complex molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of 1-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid exhibited significant anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

Beyond its applications in medicinal chemistry, 1-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid has also been explored for its utility in materials science. A recent study published in the Journal of Materials Chemistry A (2022) investigated the use of this compound as a precursor for the synthesis of functionalized polymers with enhanced mechanical properties. The researchers demonstrated that polymers derived from 1-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid exhibited improved thermal stability and mechanical strength, making them suitable for use in advanced materials applications such as coatings and composites.

The synthetic accessibility of 1-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid has also been a focus of recent research. A study published in the Tetrahedron Letters (2023) described an efficient and scalable synthetic route for the preparation of this compound using readily available starting materials and mild reaction conditions. The method involves a sequence of reactions including bromination, chlorination, and cyclopropanation, followed by carboxylation to yield the final product. This synthetic approach not only simplifies the production process but also enhances the purity and yield of the compound, making it more accessible for large-scale applications.

The physical properties of 1-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid, such as its melting point, solubility, and stability, have been extensively characterized. The compound is known to have a melting point ranging from 95 to 98°C and is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its stability under various conditions has also been studied, with results indicating that it remains stable under standard laboratory conditions but may undergo degradation under extreme conditions such as high temperatures or strong acidic or basic environments.

In conclusion, 1-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314714-39-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and other related fields. Its unique molecular structure and favorable chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and synthetic methodologies, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.